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Compound of Interest

Compound Name: Methyl benzilate

Cat. No.: B031804 Get Quote

An in-depth guide to the molecular properties, synthesis, and applications of Methyl Benzilate,

a key intermediate in pharmaceutical research and development.

Methyl benzilate, a methyl ester of benzilic acid, is a significant chemical compound utilized

primarily as an intermediate in the synthesis of various pharmaceuticals. Its molecular structure

and reactive groups make it a versatile building block for more complex molecules. This

technical guide provides a detailed overview of its chemical and physical properties, a

comprehensive synthesis protocol, and its applications in the field of drug development.

Core Molecular and Physical Properties
The fundamental properties of methyl benzilate are summarized below, providing essential

data for researchers and chemists.
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Property Value Source

Molecular Formula C₁₅H₁₄O₃ [1][2][3]

Molecular Weight 242.27 g/mol [1]

CAS Registry Number 76-89-1 [1][2][3]

Appearance White crystalline powder [4]

Melting Point 73-76 °C [3][5]

Boiling Point 187 °C at 13 mmHg [3][5]

Solubility
Soluble in methanol, insoluble

in water.
[5]

IUPAC Name
methyl 2-hydroxy-2,2-

diphenylacetate
[1]

Synthesis of Methyl Benzilate
Methyl benzilate is synthesized through a multi-step process commencing from benzoin. The

following is a detailed experimental protocol for its production.[5]

Experimental Protocol:
Part 1: Preparation of Benzoin

Combine 4 liters of benzaldehyde and 6 liters of ethanol in a suitable reaction vessel.

Add a solution of 60g of sodium cyanide dissolved in water.

Heat the mixture to reflux and maintain for 2 hours.

Cool the reaction mixture, then filter to collect the precipitate.

Wash the collected solid with water and dry to yield benzoin.

Part 2: Preparation of Diphenylhydroxyacetic Acid (Benzilic Acid)
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Mix 8 kg of the wet benzoin product with 15 liters of water, 58 kg of 16% sodium hydroxide

solution, and 2 kg of potassium bromate.

Heat and stir the mixture for 4 hours.

Dilute the reaction mixture with a double volume of water and then cool.

Acidify the mixture with dilute sulfuric acid to a pH of 7-8 and filter.

Further acidify the filtrate to a pH of 1-2 and filter again to collect the crude benzilic acid.

Part 3: Esterification to Methyl Benzilate

Combine 4 kg of the obtained diphenylhydroxyacetic acid with 5 liters of methanol.

Carefully add 150 ml of concentrated sulfuric acid.

Heat the mixture to reflux for 2 hours to facilitate the esterification reaction.

Following the reflux, proceed with standard work-up procedures to isolate and purify the

methyl benzilate product.
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Part 1: Benzoin Synthesis

Part 2: Benzilic Acid Synthesis

Part 3: Methyl Benzilate Synthesis
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Caption: Synthesis workflow for Methyl Benzilate.
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Applications in Drug Development
Methyl benzilate serves as a crucial starting material and intermediate in the synthesis of a

variety of pharmaceutical compounds. Its utility spans across different areas of fine chemical

synthesis, particularly in the creation of Active Pharmaceutical Ingredients (APIs).[4]

Methyl Benzilate (CAS 76-89-1)

Pharmaceutical Intermediate

Active Pharmaceutical Ingredient (API) Synthesis Fine Chemical Synthesis

Research and Development e.g., Asenapine Production

Metabolic Input Signaling Cascade Cellular Response

Metabolite
(e.g., derivative of Methyl Benzilate)

Signaling Kinase
(e.g., PKA, TORC1)

Modulation Downstream Effector Cell Growth &
Proliferation

Regulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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